Cas no 2137748-38-8 (3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile)

• Product Name: 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile
• CAS No: 2137748-38-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6512310
• PubChem ID: 165447666
• Update Time: 2025-06-08

3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile
• 2137748-38-8
• EN300-700118

• Inchi： 1S/C8H9N3O/c1-8(7(3-9)12-8)6-4-10-11(2)5-6/h4-5,7H,1-2H3
• InChI Key： FYJJYNKAGIYILI-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.1Ų

Additional information on 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile

Introduction to 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile (CAS No. 2137748-38-8)

3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile, also known by its CAS number 2137748-38-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of epoxides and features a cyano group, making it a valuable intermediate in the synthesis of various bioactive molecules. Its structural complexity and functional group diversity offer a wide range of potential applications, from drug discovery to the development of novel therapeutic agents.

The molecular structure of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile is characterized by a three-membered epoxy ring, a methyl group, and a substituted pyrazole ring. The presence of the cyano group adds to its reactivity and versatility, enabling it to participate in various chemical reactions such as nucleophilic ring-opening, substitution, and addition reactions. These properties make it an attractive candidate for the synthesis of complex organic molecules with potential biological activities.

In recent years, there has been a growing interest in the use of epoxides in medicinal chemistry due to their ability to form covalent bonds with biological targets. The cyano group in 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile can be converted into various functional groups, such as carboxylic acids, amides, and alcohols, through hydrolysis or reduction reactions. This flexibility allows for the fine-tuning of the compound's pharmacological properties, making it suitable for a wide range of therapeutic applications.

3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile has been studied for its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, recent research has explored its use in the development of antiviral agents. The compound's ability to undergo selective functionalization and its stability under physiological conditions make it an ideal candidate for this application. Studies have shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile has also been investigated for its potential as an anticancer agent. The pyrazole ring is known for its ability to interact with specific protein targets involved in cancer cell proliferation and apoptosis. By modifying the structure of this compound, researchers have developed derivatives that show promising cytotoxic effects against various cancer cell lines. These findings highlight the compound's potential as a lead molecule in the discovery of new anticancer drugs.

In addition to its therapeutic applications, 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile has also found use in materials science. The epoxy functionality can be exploited to create cross-linked polymers with enhanced mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and composites. The presence of the cyano group can also be utilized to introduce additional functionalities through post-polymerization modifications.

The synthesis of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the epoxidation of allylic alcohols followed by substitution reactions to introduce the cyano group and pyrazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

The characterization of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)oxirane-2-carbonitrile is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for ensuring its suitability for further applications.

In conclusion, 3-methyl-3-(1-methyl-1H-pyrazol-4-yloxirane)-2-carbonitrile (CAS No. 2137748-38)-8 is a multifaceted compound with significant potential in various fields of research and development. Its unique combination of functional groups and structural features makes it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and pharmaceutical science.